Cas no 90946-02-4 (4-(3-pyridazinyl)-Benzenamine)

• Product Name: 4-(3-pyridazinyl)-Benzenamine
• CAS No: 90946-02-4
• MF: C₁₀H₉N₃
• MW: 171.198561429977
• CID: 1121139
• PubChem ID: 13634831
• Update Time: 2025-08-03

4-(3-pyridazinyl)-Benzenamine Chemical and Physical Properties

Names and Identifiers

• 4-(3-pyridazinyl)-Benzenamine
• MFCD20698060
• E87677
• SCHEMBL8467926
• A1-39880
• 4-pyridazin-3-ylaniline
• 3-(p-aminophenyl)pyridazine
• 4-(Pyridazin-3-yl)aniline
• 90946-02-4
• 4-(3-Pyridazinyl)benzenamine
• DB-137299

• Inchi： 1S/C10H9N3/c11-9-5-3-8(4-6-9)10-2-1-7-12-13-10/h1-7H,11H2
• InChI Key： OFYDRXDYNFOYEP-UHFFFAOYSA-N
• SMILES： N1C(=CC=CN=1)C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 171.079647300g/mol
• Monoisotopic Mass: 171.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 51.8Ų